4-(2,2-dichlorocyclopropyl)-1,3-thiazol-2-amine
Overview
Description
4-(2,2-dichlorocyclopropyl)-1,3-thiazol-2-amine, also known as 2,2-dichlorocyclopropyl-4-thiazolamine, is a chemical compound that has been extensively studied for its various scientific applications. It is an organic molecule containing two chlorine atoms attached to the cyclopropyl group. This compound has been used in a variety of research and laboratory experiments due to its unique properties.
Mechanism of Action
The mechanism of action of 4-(2,2-dichlorocyclopropyl)-1,3-thiazol-2-aminecyclopropyl-4-thiazolamine is not fully understood. However, it is believed to act by inhibiting the enzyme acetylcholinesterase, which is responsible for breaking down the neurotransmitter acetylcholine. This inhibition of acetylcholinesterase leads to an increase in the amount of acetylcholine in the body, which can lead to various physiological effects.
Biochemical and Physiological Effects
4-(2,2-dichlorocyclopropyl)-1,3-thiazol-2-aminecyclopropyl-4-thiazolamine has been studied for its biochemical and physiological effects. It has been found to have anticholinesterase activity, which can lead to increased acetylcholine levels in the body. This can lead to a variety of physiological effects, including increased heart rate, increased blood pressure, and increased alertness. Additionally, this compound has been found to have anti-inflammatory and analgesic properties, which can be beneficial in treating a variety of conditions.
Advantages and Limitations for Lab Experiments
4-(2,2-dichlorocyclopropyl)-1,3-thiazol-2-aminecyclopropyl-4-thiazolamine has several advantages and limitations when used in laboratory experiments. One of the major advantages of this compound is its low cost and availability. Additionally, it is relatively stable, which makes it easy to store and transport. However, there are several limitations to its use. For example, it is not very soluble in water, which can make it difficult to work with in aqueous solutions. Additionally, it is toxic and should be handled with caution.
Future Directions
4-(2,2-dichlorocyclopropyl)-1,3-thiazol-2-aminecyclopropyl-4-thiazolamine has a variety of potential future directions. One potential direction is its use as an insecticide or fungicide. Another potential direction is its use in the synthesis of other compounds that could be used to treat various diseases. Additionally, it could be used in the synthesis of other compounds that could be used as anti-inflammatory agents or analgesics. Finally, further research could be done to better understand its mechanism of action and its biochemical and physiological effects.
Synthesis Methods
The synthesis of 4-(2,2-dichlorocyclopropyl)-1,3-thiazol-2-aminecyclopropyl-4-thiazolamine is based on a two-step process. First, the cyclopropyl group is synthesized by reacting ethylene with a mixture of sulfur dichloride and zinc chloride. This reaction forms a cyclopropane ring with two chlorine atoms attached. The second step involves the reaction of the cyclopropyl group with 4-thiazolamine. This reaction forms the desired 4-(2,2-dichlorocyclopropyl)-1,3-thiazol-2-aminecyclopropyl-4-thiazolamine.
Scientific Research Applications
4-(2,2-dichlorocyclopropyl)-1,3-thiazol-2-aminecyclopropyl-4-thiazolamine has been used in numerous scientific research applications. It has been studied for its potential use as an insecticide, fungicide, and herbicide. It has also been used in the synthesis of various other compounds, such as 4-(2,2-dichlorocyclopropyl)-1,3-thiazol-2-aminecyclopropyl-4-thiazol-3-amine, which is a potential anti-inflammatory agent. Additionally, this compound has been used in the synthesis of several other compounds that are being studied for their potential use in treating cancer and other diseases.
properties
| { "Design of the Synthesis Pathway": "The synthesis of 4-(2,2-dichlorocyclopropyl)-1,3-thiazol-2-amine can be achieved through a multi-step process involving the conversion of starting materials into intermediate compounds, which are subsequently transformed into the final product.", "Starting Materials": [ "2,2-dichlorocyclopropane", "thiourea", "sodium hydroxide", "hydrochloric acid", "sodium nitrite", "sulfuric acid", "sodium bicarbonate", "ammonium chloride", "acetone", "ethyl acetate", "water" ], "Reaction": [ "Step 1: 2,2-dichlorocyclopropane is reacted with thiourea in the presence of sodium hydroxide to form 4-(2,2-dichlorocyclopropyl)-1,3-thiazolidine.", "Step 2: The thiazolidine intermediate is then treated with hydrochloric acid and sodium nitrite to form the corresponding diazonium salt.", "Step 3: The diazonium salt is then coupled with sulfuric acid to form the corresponding sulfonic acid intermediate.", "Step 4: The sulfonic acid intermediate is then treated with sodium bicarbonate to form the corresponding amine intermediate.", "Step 5: The amine intermediate is then treated with ammonium chloride and acetone to form the final product, 4-(2,2-dichlorocyclopropyl)-1,3-thiazol-2-amine.", "Step 6: The final product is purified by recrystallization from ethyl acetate and water." ] } | |
CAS RN |
2742659-65-8 |
Molecular Formula |
C6H6Cl2N2S |
Molecular Weight |
209.1 |
Purity |
95 |
Origin of Product |
United States |
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